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Abstract
Tritosulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea class of

compounds. It is effective against a wide range of broadleaf weeds in cereal crops. This

technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, mechanism of action, toxicological profile, and environmental fate of tritosulfuron.

All quantitative data are presented in structured tables for ease of reference, and detailed

experimental methodologies, where available, are described. Signaling pathways and

experimental workflows are visualized using Graphviz diagrams to provide a clear and

comprehensive understanding of this herbicidal agent.

Chemical Structure and Identification
Tritosulfuron is chemically known as 1-[4-methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-yl]-3-[2-

(trifluoromethyl)phenyl]sulfonylurea[1]. Its chemical structure is characterized by a sulfonylurea

bridge connecting a phenyl ring substituted with a trifluoromethyl group and a triazine ring

substituted with methoxy and trifluoromethyl groups.

Table 1: Chemical Identification of Tritosulfuron
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Identifier Value Reference

IUPAC Name

1-[4-methoxy-6-

(trifluoromethyl)-1,3,5-triazin-2-

yl]-3-[2-

(trifluoromethyl)phenyl]sulfonyl

urea

[1]

CAS Number 142469-14-5 [1]

Molecular Formula C13H9F6N5O4S [1]

Molecular Weight 445.30 g/mol [1]

SMILES String

COC1=NC(=NC(=N1)NC(=O)

NS(=O)

(=O)C2=CC=CC=C2C(F)

(F)F)C(F)(F)F

[1]

InChI Key
KVEQCVKVIFQSGC-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of tritosulfuron influence its environmental behavior, including

its solubility, mobility, and persistence.

Table 2: Physicochemical Properties of Tritosulfuron
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Property Value Conditions Reference

Melting Point 168 °C [2]

Vapor Pressure < 1 x 10^-7 hPa 20 °C [2]

Water Solubility 38.6 mg/L 20 °C [3]

< 1 mg/L pH 1.7, 20 °C

40 mg/L pH 7.0, 20 °C

78.32 g/L pH 10.2, 20 °C

Dissociation Constant

(pKa)
4.69 20 °C

Solubility in Organic

Solvents (g/L at 20°C)

Acetone > 250 [3]

Dichloromethane 25

Ethyl acetate 83

n-Heptane < 0.001

Methanol 23

Toluene 4.2

Experimental Protocols for Physicochemical Properties
The determination of physicochemical properties for regulatory purposes, such as those for

pesticides, generally follows internationally recognized guidelines, primarily the OECD

Guidelines for the Testing of Chemicals.

Melting Point: Determined using the capillary method or a hot-stage apparatus as outlined in

OECD Test Guideline 102. The substance is heated in a capillary tube, and the temperature

range over which melting occurs is recorded.
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Vapor Pressure: Measured using methods described in OECD Test Guideline 104, such as

the vapor pressure balance, dynamic method, or effusion method.

Water Solubility: Determined according to OECD Test Guideline 105. A common method is

the flask method, where a saturated solution of the substance in water is prepared at a

constant temperature, and the concentration of the substance in the aqueous phase is

determined after equilibrium is reached. The pH-dependent solubility is critical for ionizable

compounds like tritosulfuron and is tested at different pH values.

Dissociation Constant (pKa): Determined by methods outlined in OECD Test Guideline 112,

such as titration or spectrophotometry, to understand the extent of ionization at different pH

values.

Mechanism of Action
Tritosulfuron, like other sulfonylurea herbicides, acts by inhibiting the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS)[3][4][5][6][7][8][9]. ALS is a

crucial enzyme in the biosynthetic pathway of branched-chain amino acids: valine, leucine, and

isoleucine[9][10]. The inhibition of this enzyme leads to a deficiency in these essential amino

acids, which in turn halts cell division and plant growth, ultimately causing the death of

susceptible plants[4][7].
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Caption: Mechanism of action of Tritosulfuron via inhibition of ALS.

Toxicological Profile
Tritosulfuron exhibits low acute toxicity to mammals. The toxicological data is summarized

below.

Table 3: Acute Toxicological Data for Tritosulfuron

Test Species Route Value Reference

LD50 Rat Oral 4700 mg/kg bw [2][4]

LD50 Rat Dermal > 2000 mg/kg bw [2][11]

LC50 Rat Inhalation (4h) > 5.4 mg/L air [2]
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Tritosulfuron is not considered to be a skin or eye irritant but may cause an allergic skin

reaction[1][11]. It is not classified as carcinogenic or genotoxic[4]. The Acceptable Daily Intake

(ADI) for humans has been established at 0.06 mg/kg body weight per day[4].

Experimental Protocols for Toxicological Studies
Acute toxicity studies are generally conducted following standardized protocols, such as the

OECD Test Guidelines.

Acute Oral Toxicity (LD50): Commonly determined using OECD Test Guideline 401

(traditional method), 420 (Fixed-Dose Procedure), 423 (Acute Toxic Class Method), or 425

(Up-and-Down Procedure)[12][13][14][15]. These studies involve administering the

substance to animals (typically rats) at various dose levels and observing them for a set

period (usually 14 days) for signs of toxicity and mortality. The LD50 is then calculated, which

is the statistically estimated dose that would be lethal to 50% of the test population.

Acute Dermal Toxicity: Follows OECD Test Guideline 402. The substance is applied to the

shaved skin of animals (e.g., rats or rabbits) for 24 hours, and the animals are observed for

toxic effects.

Acute Inhalation Toxicity: Conducted according to OECD Test Guideline 403. Animals are

exposed to the substance as a gas, vapor, or aerosol in an inhalation chamber for a

specified duration, followed by an observation period.
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Caption: General workflow for acute toxicity testing.

Environmental Fate
The environmental fate of a pesticide is crucial for assessing its potential impact on non-target

organisms and ecosystems.

Degradation
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Tritosulfuron is not expected to be persistent in soil or water systems[16]. Its degradation in

soil occurs through a combination of chemical hydrolysis and microbial degradation[3]. The rate

of degradation is influenced by factors such as soil type, pH, temperature, and microbial

activity.

In aerobic soil conditions, tritosulfuron has been shown to have moderate persistence, with a

typical DT50 (time for 50% dissipation) of 18.1 days[16]. It degrades into several metabolites,

with the major ones being M635H001, M635H002 (TBSA), and M635H003[1]. Under anaerobic

conditions, a different major metabolite, M635H019, is formed[1].

Mobility
Due to its moderate water solubility, tritosulfuron has the potential for mobility in soil,

particularly in soils with low organic matter content.

Experimental Protocols for Environmental Fate Studies
The environmental fate of pesticides is assessed using standardized guidelines.

Soil Degradation: Aerobic and anaerobic transformation in soil is studied according to OECD

Test Guideline 307[17]. This involves incubating the radiolabeled pesticide in soil samples

under controlled laboratory conditions and analyzing for the parent compound and its

degradation products over time.

Hydrolysis: The rate of hydrolysis as a function of pH is determined using OECD Test

Guideline 111.

Adsorption/Desorption: The potential for leaching is assessed by determining the soil

adsorption/desorption coefficient (Kd or Koc) following OECD Test Guideline 106[17].
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Caption: Environmental fate pathways of Tritosulfuron.

Conclusion
Tritosulfuron is an effective sulfonylurea herbicide with a well-defined mechanism of action

involving the inhibition of the ALS enzyme. It possesses low acute toxicity to mammals and is

moderately persistent in the environment. A thorough understanding of its chemical and

biological properties, as outlined in this guide, is essential for its safe and effective use in

agriculture and for ongoing research and development in the field of crop protection. The

provided data and visualized pathways offer a comprehensive resource for professionals in this

domain.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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